Cas no 1227575-59-8 (6-Amino-3-(pyridin-4-yl)picolinaldehyde)

• Product Name: 6-Amino-3-(pyridin-4-yl)picolinaldehyde
• CAS No: 1227575-59-8
• MF: C₁₁H₉N₃O
• MW: 199.208661794662
• CID: 4929729
• Update Time: 2025-08-02

6-Amino-3-(pyridin-4-yl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-amino-3-(pyridin-4-yl)picolinaldehyde
• 6-Amino-3-(pyridin-4-yl)picolinaldehyde

• Inchi： 1S/C11H9N3O/c12-11-2-1-9(10(7-15)14-11)8-3-5-13-6-4-8/h1-7H,(H2,12,14)
• InChI Key： IREVNDHDLVGZNM-UHFFFAOYSA-N
• SMILES： O=CC1C(=CC=C(N)N=1)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 0.9
• Topological Polar Surface Area: 68.9

Additional information on 6-Amino-3-(pyridin-4-yl)picolinaldehyde

Introduction to 6-Amino-3-(pyridin-4-yl)picolinaldehyde (CAS No: 1227575-59-8)

6-Amino-3-(pyridin-4-yl)picolinaldehyde, identified by the Chemical Abstracts Service Number (CAS No) 1227575-59-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aldehyde features a pyridine moiety linked to a picolinaldehyde backbone, making it a versatile intermediate in the development of novel therapeutic agents. The presence of both amino and aldehyde functional groups enhances its reactivity, facilitating diverse chemical transformations that are crucial for drug discovery and molecular design.

The compound’s structural framework positions it as a valuable building block for synthesizing more complex molecules, particularly in the context of small-molecule inhibitors and bioactive ligands. Its molecular architecture, combining the nitrogen-rich pyridine ring with the reactive aldehyde group, suggests potential applications in targeting enzymes and receptors involved in metabolic and signaling pathways. Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional intermediates in streamlining synthetic routes and improving yields, making 6-Amino-3-(pyridin-4-yl)picolinaldehyde a subject of considerable interest.

In the realm of academic research, this compound has been explored for its role in developing inhibitors of various biological targets. For instance, studies have demonstrated its utility in generating derivatives that modulate enzyme activity, particularly those involved in inflammation and cancer metabolism. The pyridine moiety, known for its ability to interact with biological macromolecules, provides a scaffold for designing molecules with enhanced binding affinity. Meanwhile, the aldehyde group serves as a reactive site for further functionalization, enabling the creation of pharmacophores with tailored properties.

Recent publications have underscored the compound’s significance in addressing unmet medical needs. Researchers have leveraged its structural features to create novel analogs with improved pharmacokinetic profiles and reduced toxicity. For example, modifications to the pyridine ring have been investigated to enhance solubility and metabolic stability, while strategic alterations to the aldehyde group have aimed at optimizing binding interactions with therapeutic targets. These efforts align with broader trends in drug development, where innovative synthetic strategies are employed to overcome challenges associated with existing treatments.

The synthesis of 6-Amino-3-(pyridin-4-yl)picolinaldehyde itself is an intricate process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These techniques not only improve efficiency but also minimize byproduct formation, ensuring a cleaner synthetic pathway. The growing emphasis on green chemistry has further driven innovation in this area, with researchers exploring sustainable alternatives to traditional synthetic approaches.

The compound’s potential extends beyond pharmaceutical applications; it has also been considered in materials science and agrochemical research. Its unique electronic properties make it a candidate for developing organic semiconductors and catalysts. Additionally, derivatives of 6-Amino-3-(pyridin-4-yl)picolinaldehyde have shown promise as intermediates in synthesizing pesticides and herbicides, contributing to agricultural productivity through innovative chemical solutions.

As the field of chemical biology progresses, the demand for specialized intermediates like 6-Amino-3-(pyridin-4-yl)picolinaldehyde continues to grow. Collaborative efforts between academia and industry are fostering new discoveries by integrating computational modeling with experimental validation. This interdisciplinary approach accelerates the identification of lead compounds and their optimization for clinical use. The compound’s versatility ensures its continued relevance in addressing complex biological questions and developing next-generation therapeutics.

In conclusion,6-Amino-3-(pyridin-4-yl)picolinaldehyde (CAS No: 1227575-59-8) represents a significant advancement in synthetic chemistry and drug discovery. Its unique structural features offer numerous opportunities for innovation across multiple disciplines. As research progresses, this compound is poised to play an increasingly pivotal role in shaping the future of medicinal chemistry and biotechnology.